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Compound of Interest

Compound Name: Benethamine penicillin

Cat. No.: B1205209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benethamine penicillin, the benethamine salt of benzylpenicillin (Penicillin G), is a long-acting

penicillin antibiotic. Its therapeutic efficacy and stability are intrinsically linked to its

physicochemical properties. This technical guide provides a comprehensive overview of the

core physicochemical characteristics of benethamine penicillin powder, offering detailed

experimental protocols and data to support research and development activities in the

pharmaceutical sciences.

General Physicochemical Properties
Benethamine penicillin is a white or almost white crystalline powder. It is characterized by its

limited solubility in water, a key factor contributing to its prolonged release and duration of

action upon intramuscular administration.
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Property Data References

Molecular Formula C₃₁H₃₅N₃O₄S [1]

Molecular Weight 545.7 g/mol [1]

CAS Number 751-84-8 [1]

Appearance
White or almost white

crystalline powder
[2]

Melting Point Approximately 146-147 °C

Solubility
Very slightly soluble in water;

sparingly soluble in alcohol.
[3]

Mechanism of Action
Benethamine penicillin exerts its bactericidal effect through the action of its active moiety,

benzylpenicillin. Benzylpenicillin targets and inactivates penicillin-binding proteins (PBPs)

located on the inner membrane of the bacterial cell wall.[4][5] These enzymes, such as DD-

transpeptidase, are crucial for the final step of peptidoglycan synthesis, which involves the

cross-linking of peptide chains that provide structural integrity to the bacterial cell wall.[2][5][6]

[7]

The β-lactam ring of penicillin mimics the D-Ala-D-Ala substrate of the transpeptidase enzyme.

[6][8] This allows penicillin to bind to the active site of the PBP, leading to the formation of a

stable, irreversible acyl-enzyme complex.[6][9] This inactivation of the PBP prevents the

formation of peptidoglycan cross-links, ultimately leading to a weakened cell wall and bacterial

lysis due to osmotic pressure.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pre-formulation and chemical stability studies of penethamate, a benzylpenicillin ester
prodrug, in aqueous vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]

2. taylorandfrancis.com [taylorandfrancis.com]

3. researchgate.net [researchgate.net]

4. files01.core.ac.uk [files01.core.ac.uk]

5. academic.oup.com [academic.oup.com]

6. Penicillin-binding proteins - Wikipedia [en.wikipedia.org]

7. academic.oup.com [academic.oup.com]

8. Penicillin-binding protein (PBP) inhibitor development: A 10-year chemical perspective -
PMC [pmc.ncbi.nlm.nih.gov]

9. Reactions of Peptidoglycan-Mimetic β-Lactams with Penicillin-Binding Proteins In Vivo
and in Membranes - PMC [pmc.ncbi.nlm.nih.gov]

10. Benzathine Penicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Characteristics of Benethamine Penicillin Powder]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1205209#physicochemical-
characteristics-of-benethamine-penicillin-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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